Cas no 1520769-94-1 (4-Bromo-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine)

• Product Name: 4-Bromo-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine
• CAS No: 1520769-94-1
• MF: C₈H₈BrN₃
• MW: 226.073220252991
• CID: 6793390
• PubChem ID: 83680850
• Update Time: 2024-09-13

4-Bromo-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine
• 1520769-94-1

• Inchi： 1S/C8H8BrN3/c1-5-3-6(2)12-7(5)8(9)10-4-11-12/h3-4H,1-2H3
• InChI Key： XWUGXEQUQWNMAH-UHFFFAOYSA-N
• SMILES： BrC1C2=C(C)C=C(C)N2N=CN=1

Computed Properties

• Exact Mass: 224.99016g/mol
• Monoisotopic Mass: 224.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.2Ų